Cas no 1806856-28-9 (3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde)

• Product Name: 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde
• CAS No: 1806856-28-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877260
• Update Time: 2025-05-19

3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-9-6(2-12)7(8(10)11)5(4-14)3-13-9/h3-4,8H,1H3
• InChI Key： OTGCKZHCZHFYPY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=NC=C1C=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde

Comprehensive Analysis of 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde (CAS No. 1806856-28-9)

3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde (CAS No. 1806856-28-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a cyano group, a difluoromethyl moiety, and a methoxy group, which collectively contribute to its reactivity and potential applications. Researchers are particularly interested in this compound due to its role as a versatile building block in the synthesis of more complex molecules.

The compound's CAS number 1806856-28-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structural complexity makes it a valuable candidate for drug discovery and material science applications. Recent studies highlight its potential in developing enzyme inhibitors and catalysts, aligning with the growing demand for sustainable and efficient chemical processes. The inclusion of a carboxaldehyde group further enhances its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In the context of current trends, 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde is often discussed alongside keywords like "green chemistry" and "high-throughput screening." These terms reflect the compound's relevance in environmentally friendly synthesis methods and rapid drug development pipelines. Additionally, its fluorinated components align with the rising interest in fluorine chemistry, which is pivotal in improving the bioavailability and metabolic stability of pharmaceuticals.

From a technical standpoint, the compound's molecular weight and solubility profile are frequently searched parameters, as they dictate its applicability in various solvents and reaction conditions. Its stability under ambient conditions is another area of interest, particularly for industrial-scale production. Researchers also explore its spectroscopic properties, such as NMR and IR data, to facilitate accurate characterization and quality control.

The agrochemical sector has shown increasing interest in 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde due to its potential as a pesticide intermediate. This aligns with global efforts to develop safer and more effective crop protection agents. The compound's selective reactivity makes it a promising candidate for designing targeted agrochemicals, reducing environmental impact while maintaining efficacy.

In summary, 3-Cyano-4-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde (CAS No. 1806856-28-9) represents a multifaceted tool for researchers across disciplines. Its combination of functional groups and structural features positions it at the forefront of innovation in synthetic chemistry, pharmaceuticals, and agrochemicals. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.